Cas no 118060-99-4 ((S)-3-Hydroxypiperidine-2,6-dione)

• Product Name: (S)-3-Hydroxypiperidine-2,6-dione
• CAS No: 118060-99-4
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 1100775
• PubChem ID: 117859195
• Update Time: 2025-06-08

(S)-3-Hydroxypiperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• (S)-3-hydroxy-2,6-Piperidinedione
• (S)-3-Hydroxypiperidine-2,6-dione
• SCHEMBL16447375
• 118060-99-4

• Inchi： 1S/C5H7NO3/c7-3-1-2-4(8)6-5(3)9/h3,7H,1-2H2,(H,6,8,9)/t3-/m0/s1
• InChI Key： CCFXSFYJADFJBM-VKHMYHEASA-N
• SMILES： O[C@@H]1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 129.042593085g/mol
• Monoisotopic Mass: 129.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones

Additional information on (S)-3-Hydroxypiperidine-2,6-dione

(S)-3-Hydroxypiperidine-2,6-dione (CAS No. 118060-99-4): An Overview of Its Structure, Properties, and Applications in Chemical Biology and Medicinal Chemistry

(S)-3-Hydroxypiperidine-2,6-dione (CAS No. 118060-99-4) is a chiral compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of piperidinones and is characterized by a six-membered ring with a hydroxyl group at the 3-position and a ketone group at the 2,6-positions. The chiral center at the 3-position imparts enantiomeric specificity, which is crucial for its biological interactions.

The molecular formula of (S)-3-Hydroxypiperidine-2,6-dione is C₅H₇NO₃, and its molecular weight is 121.11 g/mol. The compound is a white crystalline solid with a melting point of approximately 175-177°C. It is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), making it amenable to various chemical and biological assays.

Recent studies have highlighted the importance of (S)-3-Hydroxypiperidine-2,6-dione in several areas of research. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of (S)-3-Hydroxypiperidine-2,6-dione can act as potent inhibitors of histone deacetylases (HDACs), which are implicated in various cancers and neurodegenerative disorders. The chiral nature of the compound allows for the design of enantiomerically pure inhibitors with enhanced selectivity and efficacy.

In addition to its role as an enzyme inhibitor, (S)-3-Hydroxypiperidine-2,6-dione has been explored for its potential as a scaffold for drug discovery. The piperidinone core provides a versatile platform for the introduction of functional groups that can modulate biological activity. For example, a study in Bioorganic & Medicinal Chemistry Letters demonstrated that substituted derivatives of (S)-3-Hydroxypiperidine-2,6-dione exhibit significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The synthetic accessibility of (S)-3-Hydroxypiperidine-2,6-dione has also been an area of active research. Efficient synthetic routes have been developed to produce this compound on a large scale, which is essential for both academic research and industrial applications. One such method involves the asymmetric synthesis using chiral catalysts, which ensures high enantiomeric purity and yield. This synthetic strategy has been reported in Organic Letters and has paved the way for the rapid development of novel derivatives with tailored biological activities.

Beyond its direct biological applications, (S)-3-Hydroxypiperidine-2,6-dione has also found use as a building block in combinatorial chemistry. Its ability to form stable complexes with metal ions makes it an attractive ligand for coordination chemistry studies. Research published in Inorganic Chemistry has shown that metal complexes containing (S)-3-Hydroxypiperidine-2,6-dione exhibit interesting electronic and magnetic properties, which could have implications for materials science and catalysis.

In conclusion, (S)-3-Hydroxypiperidine-2,6-dione (CAS No. 118060-99-4) is a versatile compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features, particularly its chiral center and functional groups, make it an excellent candidate for the development of novel therapeutics and materials. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern scientific inquiry.